Methyl 4-[[2-(azepane-1-carbonyl)phenyl]carbamothioylamino]-4-oxobutanoate

• IUPAC Name: methyl 4-[[2-(azepane-1-carbonyl)phenyl]carbamothioylamino]-4-oxobutanoate
• InChI: InChI=1S/C19H25N3O4S/c1-26-17(24)11-10-16(23)21-19(27)20-15-9-5-4-8-14(15)18(25)22-12-6-2-3-7-13-22/h4-5,8-9H,2-3,6-7,10-13H2,1H3,(H2,20,21,23,27)
• InChI Key: FMLSTBWTOVVUAV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCC(=O)NC(=S)NC1=CC=CC=C1C(=O)N2CCCCCC2
• Molecular Formula: C19H25N3O4S
• Molecular Weight: 391.5 g/mol
• CAS No.: 875206-63-6

Description

Methyl 4-[[2-(azepane-1-carbonyl)phenyl]carbamothioylamino]-4-oxobutanoate is a useful research compound. Its molecular formula is C19H25N3O4S and its molecular weight is 391.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

Methyl 4-[[2-(azepane-1-carbonyl)phenyl]carbamothioylamino]-4-oxobutanoate, due to its complex structure involving azepane and carbamothioylamino groups, may be involved in a variety of synthetic and chemical reactions. Research has shown that related compounds exhibit interesting reactivity patterns, such as participating in cycloaddition reactions, which are key steps in the synthesis of cyclic compounds (Bhullar, Gilchrist, & Maddocks, 1997). Additionally, photochemical reactions involving similar structures have been reported, indicating the potential for creating complex molecules through photoreactions (Hasegawa, Mukai, Mizukoshi, & Yoshioka, 1990).

Molecular Structure Analysis

The detailed analysis of molecular structures related to this compound has led to insights into the stereochemistry and conformational properties of such compounds. For instance, the crystal structure of a similar molecule has been elucidated, revealing the presence of fused tetracyclic systems and providing valuable information on molecular conformations and interactions (Toze, Poplevin, Zubkov, Nikitina, Porras, & Khrustalev, 2015).

Biochemical Applications

While direct studies on this compound may not be widely available, research into related compounds suggests potential biochemical applications, including the study of enzyme inhibition and the design of drug molecules. For example, azepane derivatives have been explored as inhibitors of protein kinase B, indicating the relevance of similar structures in therapeutic research (Breitenlechner, Wegge, Bérillon, Graul, Marzenell, Friebe, Thomas, Schumacher, Huber, Engh, & Masjost, 2004).